Cas no 133044-38-9 (2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-)

133044-38-9 structure
Product name:2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-
2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-
- DTXSID301254782
- 133044-38-9
- 3-Methyl-6-(1-oxobutyl)-2(3H)-benzothiazolone
- SCHEMBL9686057
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- Inchi: InChI=1S/C12H13NO2S/c1-3-4-10(14)8-5-6-9-11(7-8)16-12(15)13(9)2/h5-7H,3-4H2,1-2H3
- InChI Key: KQLNNJCDERRVGC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 235.06669983Da
- Monoisotopic Mass: 235.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.7Ų
- XLogP3: 2.5
2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)- Related Literature
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
133044-38-9 (2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-) Related Products
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